Cas no 396639-83-1 (Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-)

• Product Name: Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
• CAS No: 396639-83-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 299761
• Update Time: 2024-01-27

Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
• Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-(9CI)
• Ethanone, 1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-

• Inchi： 1S/C12H16O3/c1-5-9-10(8(4)13)12(15)7(3)6(2)11(9)14/h14-15H,5H2,1-4H3
• InChI Key： TXBQIDJKCMOQIC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(O)C(C)=C(C)C(O)=C1CC)C

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 76°C
• Boiling Point: 383.1±42.0 °C(Predicted)
• PSA: 57.53
• pka: 10.65±0.33(Predicted)